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For Researchers, Scientists, and Material Science Professionals

Introduction

4,4'-Methylenebis(2,6-diethylaniline), commonly known as M-DEA, is an aromatic diamine
with the CAS number 13680-35-8. This technical guide provides a comprehensive overview of
its chemical and physical properties, synthesis, and primary industrial applications. While this
document is intended for a scientific audience, it is important to note that the available literature
on M-DEA is predominantly focused on its role in polymer chemistry. As of the current date,
there is a significant lack of published research regarding its biological activity, pharmacological
properties, or potential applications in drug development.

Chemical and Physical Properties

M-DEA is a sterically hindered aromatic amine, a structural feature that significantly influences
its reactivity.[1] The diethyl groups ortho to the amine functionalities moderate its reaction rate,
making it a valuable component in controlled polymerization processes.[1] Key physical and
chemical properties are summarized in the tables below.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 13680-35-8[1][2][3][4][5][6]1[71[8]
4-[(4-amino-3,5-diethylphenyl)methyl]-2,6-

IUPAC Name _[( N yipheny) v
diethylaniline[2][8]
4,4'-Methylenebis(2,6-diethylaniline), M-DEA,
Bis(4-amino-3,5-diethylphenyl)methane, 4,4'-

Synonyms

Diamino-3,3',5,5'-tetraethyldiphenylmethane[2]
[3][6]

Molecular Formula

C21H30N2[2][3][8]

Molecular Weight 310.48 g/mol [3][8]

InChl Key NWIVYGKSHSJHEF-UHFFFAOYSA-N[2]
CCC1=CC(=CC(=C1IN)CC)CC2=CC(=C(C(=C2)

SMILES

CC)N)CC[2]

Table 2: Physical Properties

Property Value

Appearance White to off-white crystalline powder or pellets.
Melting Point 88-90 °C

Boiling Point 205 °C at 0.5 mmHg[5]

Solubility Soluble in toluene.[5]

Topological Polar Surface Area 52 A2[8]

Hydrogen Bond Donor Count 2[8]

Hydrogen Bond Acceptor Count 2[8]

Rotatable Bond Count 6[8]

Synthesis
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A common synthetic route to 4,4'-Methylenebis(2,6-diethylaniline) involves the condensation
of 2,6-diethylaniline with formaldehyde in the presence of an acid catalyst.[1]

Experimental Protocol: Synthesis of 4,4'-
Methylenebis(2,6-diethylaniline)[1]

¢ Reaction Setup: In a round-bottom flask equipped with a stirrer and under an argon
atmosphere, combine 2,6-diethylaniline (0.1 mol), paraformaldehyde (0.05 mol), and 36%
hydrochloric acid (0.1 mol) in 200 mL of water.

» Reaction Execution: Heat the mixture to 353 K (80 °C) in an oil bath for 3 hours.

o Work-up: Cool the reaction mixture to room temperature. Add sodium hydroxide (0.11 mol) to
neutralize the acid and precipitate the product.

 [solation and Purification: Filter the resulting precipitate and dry it in an oven at 343 K (70 °C)
for 12 hours. The reported yield for this method is 94%.

o Crystallization (for X-ray quality crystals): Single crystals suitable for X-ray analysis can be
grown by the slow cooling of a solution of the compound in a DMSO/water (80:20, v/v)
mixture.

Reactants

2,6-Diethylaniline

Reaction & Work-up

/> ) Reaction Mixture
Condensation

Paraformaldehyde \ 353 K, 3h

o (Ml 4,4'-Methylenebis(2,6-diethylaniline)
Neutralization M-DEA)

Catalyst

HCl (aq) NaOH

I
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b083839?utm_src=pdf-body-img
https://www.benchchem.com/product/b083839?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC11799795/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11799795/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11799795/
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Methylenebis_2_6-diethylaniline
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Methylenebis_2_6-diethylaniline
https://www.chemimpex.com/products/27823
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2125802.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2125802.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2125802.aspx
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB2125802.htm?N=India
https://www.chemscene.com/product/13680-35-8.html
https://www.alfa-chemistry.com/4-4-methylenebis-2-6-diethylaniline-cas-13680-35-8-item-62379.htm
https://www.benchchem.com/product/b083839#cas-number-13680-35-8-properties-and-uses
https://www.benchchem.com/product/b083839#cas-number-13680-35-8-properties-and-uses
https://www.benchchem.com/product/b083839#cas-number-13680-35-8-properties-and-uses
https://www.benchchem.com/product/b083839#cas-number-13680-35-8-properties-and-uses
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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